Cas no 1099597-98-4 (2-Bromo-1-methyl-3-(trifluoromethyl)benzene)

2-Bromo-1-methyl-3-(trifluoromethyl)benzene structure
1099597-98-4 structure
Product Name:2-Bromo-1-methyl-3-(trifluoromethyl)benzene
CAS No:1099597-98-4
MF:C8H6BrF3
MW:239.032452106476
MDL:MFCD11100539
CID:1083573
PubChem ID:22754145
Update Time:2025-04-20

2-Bromo-1-methyl-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-methyl-3-(trifluoromethyl)benzene
    • 2-Bromo-3-methylbenzotrifluoride
    • AS-46342
    • 2-Bromo-3-(trifluoromethyl)toluene
    • AKOS005255486
    • ZTB59798
    • SY070086
    • CL9426
    • DB-251354
    • MFCD11100539
    • XVWSTGYAPNVWGV-UHFFFAOYSA-N
    • BBL103970
    • CS-0186570
    • SCHEMBL8118306
    • 1099597-98-4
    • STL557780
    • MDL： MFCD11100539
    • Inchi： 1S/C8H6BrF3/c1-5-3-2-4-6(7(5)9)8(10,11)12/h2-4H,1H3
    • InChI Key： XVWSTGYAPNVWGV-UHFFFAOYSA-N
    • SMILES： BrC1C(C)=CC=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 237.96050g/mol
  • Monoisotopic Mass: 237.96050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

2-Bromo-1-methyl-3-(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 1099597-98-4 98%
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 1099597-98-4 98%
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Alichem
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2-Bromo-3-(trifluoromethyl)toluene
 1099597-98-4 97%
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Alichem
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2-Bromo-3-(trifluoromethyl)toluene
 1099597-98-4 97%
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Alichem
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2-Bromo-3-(trifluoromethyl)toluene
 1099597-98-4 97%
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Apollo Scientific
PC520608-5g
2-Bromo-3-methylbenzotrifluoride
 1099597-98-4 0.97
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 £259.00 2025-02-21
Apollo Scientific
PC520608-10g
2-Bromo-3-methylbenzotrifluoride
 1099597-98-4 95%
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 £424.00 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 1099597-98-4 95+%
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 1436.0CNY 2021-07-14

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